4'-Chloro-3-(4-methylphenyl)propiophenone

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-methylphenyl)propan-1-one
• InChI: InChI=1S/C16H15ClO/c1-12-2-4-13(5-3-12)6-11-16(18)14-7-9-15(17)10-8-14/h2-5,7-10H,6,11H2,1H3
• InChI Key: BEADJHXZXINEIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClO
• DSSTOX Substance ID: DTXSID80644123
• Molecular Weight: 258.74 g/mol
• CAS RN: 117825-87-3

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions, including the hydrogen-bonded chain formations and electrophilic substitutions. For instance, molecules linked into chains through single C-H...O hydrogen bonds demonstrate the potential pathways for synthesizing related compounds (Jorge Trilleras et al., 2005). Additionally, the synthesis of derivatives via Newman-Kwart rearrangement highlights the versatility in creating structurally related compounds (T. Cantillana, Maria Sundström, Åke Bergman, 2009).

Molecular Structure Analysis

Molecular docking and quantum chemical calculations provide insight into the molecular structure and spectroscopic data. Density Functional Theory (DFT) calculations, including geometry optimization, vibrational spectra analysis, and molecular parameter calculations, elucidate the structure and intramolecular charge transfer mechanisms (A. Viji, V. Balachandran, S. Babiyana, B. Narayana, Vinutha V. Saliyan, 2020).

Chemical Reactions and Properties

Research on chemical reactions and properties, such as the study on synthesis of 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy] aniline, illustrates the compound's reactivity and potential for forming various derivatives through specific reactions (Wen Zi-qiang, 2007).

Physical Properties Analysis

The analysis of physical properties primarily involves studying the crystal and molecular structures through X-ray crystallography. Such studies reveal the conformation, torsion angles, and dihedral angles between molecular planes, providing detailed insight into the compound's physical characteristics (Z. Li, G. Su, 1994).

Chemical Properties Analysis

Explorations into the chemical properties of related compounds, such as the synthesis, spectral analysis, and quantum chemical studies on molecular geometry and chemical reactivity, shed light on the chemical behavior and reactivity profiles. DFT calculations, including molecular electrostatic potential (MEP) and HOMO-LUMO analyses, identify chemically active sites responsible for the compound's reactivity (R. Satheeshkumar, K. Sayın, W. Kaminsky, Karnam JayarampillaiRajendra Prasad, 2017).

Scientific Research Applications

• Pharmaceutical Applications

  • 4’-Methylpropiophenone has significant pharmaceutical applications. It is used as an antibacterial agent.
  • It is also used as a photo radical polymerization initiator to provide a cross-linkable silyl group terminated vinyl polymer.

• Organic Synthesis

  • 4’-Methylpropiophenone can be used as a building block to synthesize N-(4-Chlorophenyl)-N’-[1-(4-methylphenyl)propyl]urea. This compound is a potential CRAC channel inhibitor.
  • It can also be used to synthesize mono and trinuclear cobaloxime/organocobaloxime complexes. These complexes are used as efficient catalysts for the synthesis of cyclic carbonates.